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Compound of Interest

Compound Name: CPTH?2 hydrochloride

Cat. No.: B2653799

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. This guide provides essential, step-by-step
information for the proper disposal of CPTH2 hydrochloride, a potent histone
acetyltransferase (HAT) inhibitor. By ensuring safe laboratory practices, we aim to be your
trusted partner in scientific discovery, providing value that extends beyond the product itself.

According to its Safety Data Sheet (SDS), CPTH2 hydrochloride is not classified as a
hazardous substance under the Globally Harmonized System (GHS).[1] However, responsible
chemical management in a laboratory setting necessitates a structured approach to its

disposal.

Chemical and Physical Properties

A clear understanding of a compound's properties is the first step toward safe handling and
disposal.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2653799?utm_src=pdf-interest
https://www.benchchem.com/product/b2653799?utm_src=pdf-body
https://www.benchchem.com/product/b2653799?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/12086m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value
2-[4-(4-chlorophenyl)-2-thiazolyllhydrazone-
Synonym )
cyclopentanone, monohydrochloride[1]
CAS Number 2108899-91-6[1]

Molecular Formula

C14H1s5CI2N3S[2][3]

Molecular Weight 328.26[2][3]
Appearance Crystalline solid[4]
DMF: 5 mg/ml, DMSO: 16 mg/ml, Ethanol: 5
Solubility mg/ml, DMSO:PBS (pH 7.2) (1:2): 0.30 mg/mi[3]
[5]
Flammability Product is not flammable[1]
Stability Stable. Avoid strong oxidizing agents.[1]

Hazard Ratings

NFPA: Health = 0, Fire = 0, Reactivity = 0;
HMIS: Health = 0, Fire = 0, Reactivity = O[1]

Step-by-Step Disposal Protocol

While the SDS for CPTH2 hydrochloride suggests that smaller quantities can be disposed of
with household waste, adopting a more rigorous laboratory disposal procedure is
recommended to ensure maximum safety and compliance with institutional policies.[1]

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory attire, including a lab coat, safety glasses, and gloves,
when handling any chemical.

2. For Small, Uncontaminated Quantities (typically < 1 gram):
e Solid Waste:

o Ensure the CPTH2 hydrochloride is in a sealed, clearly labeled container. The label
should include the full chemical name.
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o This primary container should then be placed in a secondary, larger container designated
for non-hazardous laboratory waste.

o Dispose of this secondary container according to your institution's guidelines for non-
hazardous solid waste.

Aqueous Solutions:

o While the substance has no specific environmental hazards listed, it is prudent to avoid
direct drain disposal.[1]

o Absorb the liquid onto an inert material (e.g., vermiculite, sand).
o Treat the absorbed material as solid waste, as described above.
. For Larger Quantities or Contaminated Waste:

Any CPTH2 hydrochloride waste that is mixed with hazardous solvents or other regulated
chemicals must be treated as hazardous waste.

Collect the waste in a designated, sealed, and clearly labeled hazardous waste container.
Follow your institution's established procedures for hazardous waste pickup and disposal.
. Decontamination of Empty Containers:

Triple-rinse the empty container with a suitable solvent in which CPTH2 hydrochloride is
soluble (e.g., ethanol, DMSO).[3][5]

Collect the first rinse as chemical waste. Subsequent rinses can typically be disposed of
down the drain with copious amounts of water, provided your institutional guidelines permit it.

After rinsing and air-drying, the container can be disposed of as regular laboratory glass or
plastic waste.

Disposal Decision Workflow
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The following diagram outlines the logical steps for determining the appropriate disposal route
for CPTH2 hydrochloride waste.

Start: CPTH2 Hydrochlo@
Small Quantity (<1g) and Uncontaminated?

Is it a Solid or Solution?

Collect in Designated Hazardous Waste Container.
Follow Institutional Protocol.

Seal in Labeled Container. Absorb on Inert Material.
Dispose as Non-Hazardous Lab Waste. Treat as Solid Waste.

End of Disposal Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cdn.caymanchem.com [cdn.caymanchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b2653799?utm_src=pdf-body
https://www.benchchem.com/product/b2653799?utm_src=pdf-body-img
https://www.benchchem.com/product/b2653799?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/12086m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2653799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o 2. file.medchemexpress.com [file.medchemexpress.com]

e 3. CPTH2 (HYDROCHLORIDE) CAS#: 2108899-91-6 [m.chemicalbook.com]
e 4. gen.store [gen.store]

e 5. caymanchem.com [caymanchem.com]

» To cite this document: BenchChem. [Navigating the Safe Disposal of CPTH2 Hydrochloride:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2653799#cpth2-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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